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Compound of Interest

Compound Name: 4-Methyl-2-pentanol

Cat. No.: B046003

An In-depth Technical Guide to 4-Methyl-2-
pentanol

This technical guide provides essential information on 4-Methyl-2-pentanol, tailored for
researchers, scientists, and professionals in drug development. It covers the fundamental
physicochemical properties, a common synthesis pathway, and relevant experimental
protocols.

Physicochemical Properties

4-Methyl-2-pentanol, also known as Methyl Isobutyl Carbinol (MIBC), is a branched-chain
saturated alcohol.[1] It is a colorless liquid with a mild odor.[2] This organic compound is utilized
as a solvent for various substances including dyes, resins, and nitrocellulose.[3][4]
Furthermore, it serves as an intermediate in organic synthesis and in the manufacturing of
lubricant oil additives and brake fluids.[2][3]

The key identification and molecular data for 4-Methyl-2-pentanol are summarized in the table
below.
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Parameter Value References
CAS Number 108-11-2 [L131[5][61[71[8]1[9]
Molecular Formula C6H140 [21[6]1[71[8]
Molecular Weight 102.17 g/mol [11I5161[7]

Methyl isobutyl carbinol,
Synonyms : [11[2][6]1[7]
Isobutyl methyl carbinol, MIBC

Synthesis of 4-Methyl-2-pentanol

A prevalent industrial method for the synthesis of 4-Methyl-2-pentanol is through the catalytic
hydrogenation of 4-methyl-2-pentanone (also known as methyl isobutyl ketone).[4] This
reduction reaction is typically carried out in the presence of a nickel catalyst.[4]
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Caption: Catalytic hydrogenation of 4-Methyl-2-pentanone to 4-Methyl-2-pentanol.
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Experimental Protocols

A detailed method for the purification of 4-Methyl-2-pentanol involves its conversion to a
phthalate ester, followed by hydrolysis. The general steps are as follows:

o Esterification: The crude 4-Methyl-2-pentanol is reacted with phthalic anhydride in the
presence of dry pyridine. This reaction converts the alcohol into its corresponding phthalate
ester.

 Purification of the Ester: The formed phthalate ester is purified to remove non-alcoholic
impurities.

e Hydrolysis: The purified ester is then subjected to steam distillation in the presence of
sodium hydroxide. This hydrolyzes the ester, regenerating the 4-Methyl-2-pentanol.

o Extraction and Distillation: The distillate, containing the purified alcohol, is extracted using a
suitable solvent like ether. The extract is then dried, and the final product is obtained through
fractional distillation.

IR spectroscopy is a valuable technique for the functional group analysis of 4-Methyl-2-
pentanol.

o Sample Preparation: A thin liquid film of the 4-Methyl-2-pentanol sample is prepared
between two salt plates (e.g., NaCl or KBr).

o Data Acquisition: The prepared sample is placed in an IR spectrometer, and the spectrum is
recorded over the mid-infrared range (typically 4000-400 cm~1).

o Spectral Interpretation: The resulting IR spectrum is analyzed for characteristic absorption
bands. For 4-Methyl-2-pentanol, a prominent, broad absorption band is expected in the
region of 3200-3600 cm~1, which is characteristic of the O-H stretching vibration of the
alcohol functional group.[10] Additionally, C-H stretching vibrations from the alkyl groups will
be observed around 2850-3000 cm~%, and the C-O stretching vibration will appear in the
1000-1300 cm™1 region.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-2-pentanol CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046003#4-methyl-2-pentanol-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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